Cas no 1250158-52-1 (5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole)

• Product Name: 5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole
• CAS No: 1250158-52-1
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• CID: 4581505
• PubChem ID: 61553036
• Update Time: 2022-09-22

5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-chloroethyl)-3-(methoxymethyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-(1-chloroethyl)-3-(methoxymethyl)-

• Inchi： 1S/C6H9ClN2O2/c1-4(7)6-8-5(3-10-2)9-11-6/h4H,3H2,1-2H3
• InChI Key： OOAXLXAOLGBDMM-UHFFFAOYSA-N
• SMILES： O1C(C(Cl)C)=NC(COC)=N1

Computed Properties

• Exact Mass: 176.035
• Monoisotopic Mass: 176.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.2A^2